Cas no 159490-55-8 (Ketoprofen-d)

• Product Name: Ketoprofen-d
• CAS No: 159490-55-8
• MF: C₁₆H₁₁D₃O₃
• MW: 257.299
• MDL: MFCD08063452
• CID: 1066319
• PubChem ID: 329754286
• Update Time: 2024-11-01

Ketoprofen-d Chemical and Physical Properties

Names and Identifiers

• (±)-Ketoprofen-d3?(α-methyl-d3)
• rac Ketoprofen-d3
• KETOPROFEN-D3
• DKYWVDODHFEZIM-FIBGUPNXSA-N
• Ketoprofen-d
• AS-6036
• 2-(3-benzoylphenyl)(3,3,3-?H?)propanoic acid
• 2-(3-benzoylphenyl)-3,3,3-trideuteriopropanoic acid
• (+/-)-Ketoprofen-d3
• (+/-)-Ketoprofen D3 (methyl D3); rac Ketoprofen-d3
• G13433
• Ketoprofen-d3, VETRANAL(TM), analytical standard
• AKOS037645361
• 159490-55-8
• HY-B0227S
• (+/-)-Ketoprofen D3 (propionic D3 acid) 100 microg/mL in Acetonitrile
• CS-0226374

• MDL： MFCD08063452
• Inchi： InChI=1S/C16H14O3/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3,(H,18,19)/i1D3
• InChI Key： DKYWVDODHFEZIM-FIBGUPNXSA-N
• SMILES： [2H]C([2H])([2H])C(c1cccc(c1)C(=O)c2ccccc2)C(=O)O

Computed Properties

• Exact Mass: 257.113124542g/mol
• Monoisotopic Mass: 257.113124542g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 431.3±28.0 °C at 760 mmHg
• Flash Point: 228.8±20.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ketoprofen-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones